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Compound of Interest

Compound Name:
2-Morpholin-4-yl-2-

phenylethanimidamide

CAS No.: 1260656-44-7

Cat. No.: B2934025

Get Quote

Executive Summary & Chemical Profile
2-Morpholin-4-yl-2-phenylethanimidamide is a functionalized organic amidine featuring a

morpholine ring and a phenyl group.[1] In drug discovery, this structural motif is often utilized

for its ability to modulate G-protein coupled receptors or kinase activity.

Because specific Safety Data Sheets (SDS) for niche intermediates like this are often sparse,

disposal protocols must be derived from its functional moieties: the basic amidine group and

the morpholine heterocycle.
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Moiety Hazard Contribution Disposal Implication

Amidine Group
Strong organic base (

); Corrosive/Irritant.

Segregate from acids to

prevent exothermic

neutralization.

Morpholine Ring
Bioactive scaffold; Potential

environmental toxin.

High-temperature incineration

required for complete ring

destruction.

Phenyl Group Increases lipophilicity.
Do not drain dispose; high

potential for bioaccumulation.

Hazard Assessment & Classification
Before disposal, the waste stream must be characterized under RCRA (Resource Conservation

and Recovery Act) guidelines or local equivalents.

Primary Hazard:Corrosive (Basic) and Toxic (Irritant).

Waste Code (RCRA): Likely D002 (Corrosive) if pH > 12.5 in solution; otherwise classified as

Non-Listed Hazardous Organic Waste.

Physical State: Typically a solid or viscous oil.

CRITICAL WARNING: Do not assume this compound is benign. Morpholine derivatives can

possess significant biological activity.[1][2][3] Treat as a High-Potency Active Pharmaceutical

Ingredient (HPAPI) unless toxicology data proves otherwise.

Pre-Disposal Stabilization & Packaging
Objective: Prevent environmental release and accidental exposure during transport.
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A. Solid Waste (Pure Compound)
Containment: Place the substance in a High-Density Polyethylene (HDPE) wide-mouth jar.

Glass is acceptable but poses a breakage risk during compaction.

Bagging: Double-bag the jar in 6-mil polyethylene bags.

Labeling: Affix a hazardous waste label clearly marked:

Chemical Name: 2-Morpholin-4-yl-2-phenylethanimidamide

Hazards: Organic Base, Toxic, Irritant.

B. Liquid Waste (Reaction Mixtures/Mother Liquors)
Segregation: Ensure the waste solvent is compatible.

Compatible: Methanol, Ethanol, DCM, Ethyl Acetate.

Incompatible: Strong acids (HCl, H2SO4), Acid Chlorides, Chloroformates (risk of

polymerization or heat generation).

pH Check: If the solution is aqueous, check pH. If pH > 12, label as Corrosive Base.

Container: Use HDPE carboys. Avoid metal containers due to potential amine-metal

complexation or corrosion.

Detailed Disposal Workflow
This self-validating workflow ensures that the chemical is tracked from the bench to final

destruction.
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Figure 1: Decision matrix for the safe disposal of morpholine-amidine derivatives.
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Emergency Procedures (Spill Response)
In the event of a spill, immediate action is required to prevent exposure and facility

contamination.

Scenario Protocol

Minor Solid Spill (< 5g)

1. Don PPE (Nitrile gloves, lab coat, safety

glasses).2. Gently sweep into a dust pan using

a brush.3. Wipe area with a dilute acetic acid

solution (5%) to neutralize residues.4. Dispose

of all cleanup materials as hazardous waste.

Liquid Spill

1. Evacuate the immediate area.2. Cover spill

with Amphoteric Absorbent (e.g., Neutrasorb or

vermiculite).3. Do NOT use paper towels alone

(volatile amines can release vapors).4. Scoop

into a sealed bag.

Skin Contact

1. Wash immediately with soap and water for 15

minutes.2. Morpholine derivatives can absorb

through skin; seek medical observation if

irritation persists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/
https://www.epa.gov/hwgenerators/resource-conservation-and-recovery-act-rcra-orientation-manual
https://nj.gov/health/eoh/rtkweb/documents/fs/1315.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1315.pdf
https://www.benchchem.com/product/b2934025?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2934025?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. CAS 31466-44-1: 2-morpholin-4-yl-2-phenylethanamine [cymitquimica.com]

2. redox.com [redox.com]

3. chemimpex.com [chemimpex.com]

4. nj.gov [nj.gov]

To cite this document: BenchChem. [Proper Disposal Procedures: 2-Morpholin-4-yl-2-
phenylethanimidamide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2934025/docs#proper-disposal-procedures-2-
morpholin-4-yl-2-phenylethanimidamide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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